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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525

Phomalactone Acetate: A Technical Guide for
Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the known physical, chemical, and
biological properties of Phomalactone acetate. While research on this specific compound is
limited, this document consolidates available data and contextualizes it with information on the
parent compound, Phomalactone, and related derivatives to support further investigation and
drug development efforts.

Chemical and Physical Properties

Phomalactone acetate is the acetylated derivative of Phomalactone, a naturally occurring
lactone isolated from various fungal species. While specific experimental data for many of its
physical properties are not readily available in the current literature, its basic chemical identity
has been established.

Table 1: Chemical and Physical Properties of Phomalactone Acetate
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Property Value Source/Comment
Molecular Formula C10H1204 [1]
Molecular Weight 196.2 g/mol [1]

Physical State

White crystalline solid

Inferred from the synthesis
protocol which yields a white

crystalline solid.[2]

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available

General solubility of similar
lactones suggests potential
solubility in organic solvents
like ethyl acetate,
dichloromethane, and

methanol.

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of Phomalactone

acetate. The following data have been reported:

Table 2: Spectral Data for Phomalactone Acetate
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Technique

Data

1H NMR (CDCls)

5 6.96 (1H, dd, J = 5.2, 9.6 Hz), 6.20 (1H, d, J =
9.6 Hz), 5.94 (1H, dq, J = 8, 14 Hz), 5.59 (1H,
ddg, J = 1.6, 6.8, 15.1 Hz), 5.24 (1H, dd, J = 3.2,
5.6 Hz), 4.87 (1H, dd, J = 2.8, 7.6), 2.04 (3H, s,
OAc), 1.73 (3H, dd, J = 1.2, 6.4 CH3)[2]

13C NMR (CDCls)

0 17.93, 20.61, 64.15, 79.44, 123.49, 124.69,
133.01, 140.78, 162.65, 170.01[2]

HRMS (ESI-TOF)

m/z 197.081385 [M+H]* (calcd for C10H130a4,
197.081385)[2]

Infrared (IR)

Data not available. Expected to show
characteristic peaks for C=0 (lactone and
ester), C-0O, and C=C stretching.

UV-Visible

Data not available.

Experimental Protocols

Synthesis of Phomalactone Acetate from Phomalactone

A detailed protocol for the laboratory synthesis of Phomalactone acetate has been described:

Workflow for the Synthesis of Phomalactone Acetate
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Synthesis of Phomalactone Acetate

Phomalactone (40 mg, 0.25 mmol)

i

Dissolve in Pyridine (4 mL)

i

Add Acetic Anhydride (0.1 mL, 0.9 mmol)

i

Stir at ambient temperature for 12 hr

'

Cool on ice

'

Acidify with 1N HCI (20 mL)

'

Extract with Ethyl Acetate (2 x 30 mL)

'

Dry over anhydrous NazSOa4

'

Evaporate to obtain pale yellow viscous oil

Purify by Preparative TLC
(5% isopropanol in CHzClz)

Phomalactone Acetate (white crystalline solid, 32 mg)

Click to download full resolution via product page

Synthesis of Phomalactone Acetate.
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Detailed Methodology:

Dissolution: Phomalactone (40 mg, 0.25 mmol) is dissolved in pyridine (4 mL).[2]
o Acetylation: Acetic anhydride (0.1 mL, 0.9 mmol) is added to the solution.[2]
o Reaction: The mixture is stirred at ambient temperature for 12 hours.[2]

o Workup: The reaction mixture is cooled on ice, acidified with 1N HCI (20 mL), and extracted
twice with ethyl acetate (30 mL each).[2]

e Drying and Concentration: The combined ethyl acetate layers are dried over anhydrous
Na2S0a4 and evaporated to yield a pale yellow viscous oil.[2]

 Purification: The final product, Phomalactone acetate, is isolated as a white crystalline solid
(32 mg) by preparative thin-layer chromatography using 5% isopropanol in CHz2Clz as the
eluent.[2]

Biological Activity

The biological activities of Phomalactone acetate are not extensively studied. However,
research has demonstrated its potential as a mosquitocidal agent.

Mosquitocidal Activity

Both Phomalactone and Phomalactone acetate have shown activity against mosquito larvae
and adults.

Table 3: Mosquitocidal Activity of Phomalactone and Phomalactone Acetate
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Compound Mosquito Species Bioassay Activity (LDso)

Aedes aegypti ) o )
Phomalactone ] Topical Adulticide 0.64 u g/organism
(Orlando strain)

Anopheles ) o )
Phomalactone ) Topical Adulticide 0.20 p g/organism
qguadrimaculatus

Aedes aegypti ] o 100% mortality at 5
Phomalactone acetate ) Topical Adulticide ]

(Orlando strain) g/insect

Aedes aegypti (Puerto ] o 100% mortality at 5
Phomalactone acetate ] ) Topical Adulticide ]

Rico strain) g/insect

Note: LDso values for Phomalactone acetate were not explicitly determined in the cited study,
but high mortality rates were observed.[2]

Other Potential Biological Activities

While specific data for Phomalactone acetate is lacking, the broader class of lactones and
acetate-containing compounds are known to exhibit a range of biological effects, including:

» Anticancer Activity: Many natural and synthetic lactones have demonstrated cytotoxic effects
against various cancer cell lines.[3][4] The mechanisms often involve the induction of
apoptosis and inhibition of cell proliferation.

« Anti-inflammatory Activity: The acetate moiety, in other molecular contexts, has been shown
to modulate inflammatory pathways. For instance, acetate can influence NF-kB and MAPK
signaling pathways, which are central to the inflammatory response.

Logical Relationship of Acetate in Inflammatory Signaling
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Potential Role of Acetate in Inflammatory Signaling

Acetate Moiety

Modulates \Modulates

NF-kB Pathway MAPK Pathway

Inflammatory Response

Click to download full resolution via product page

Acetate's potential influence on inflammatory pathways.

Future Directions

The current body of knowledge on Phomalactone acetate is limited, presenting numerous
opportunities for further research. Key areas for future investigation include:

o Comprehensive Physicochemical Characterization: Determination of melting point, boiling
point, and solubility in a range of solvents is essential for its practical application in research
and development.

o Detailed Spectral Analysis: Acquiring and interpreting IR and UV-Vis spectra will complete its
spectroscopic profile.

o Broad-Spectrum Biological Screening: Evaluating the cytotoxicity of Phomalactone acetate
against a panel of cancer cell lines (e.g., breast, colon, lung) to determine ICso values.

 In-depth Anti-inflammatory Studies: Investigating its effects on key inflammatory markers and
pathways, such as NF-kB and MAPK, in relevant cell models.

o Mechanism of Action Studies: Elucidating the specific molecular targets and signaling
pathways through which Phomalactone acetate exerts its biological effects.
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This technical guide serves as a foundational resource for scientists and researchers interested
in Phomalactone acetate. The existing data, though sparse, suggests a compound with
potential biological activities that warrant further exploration. The provided protocols and
contextual information are intended to facilitate the design of future studies to unlock the full
therapeutic potential of this natural product derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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